N3-Allyluridine

• Molecular Formula: C12H16N2O6
• Molecular Weight: 284.26 g/mol
• InChI: InChI=1S/C12H16N2O6/c1-2-4-13-8(16)3-5-14(12(13)19)11-10(18)9(17)7(6-15)20-11/h2-3,5,7,9-11,15,17-18H,1,4,6H2/t7-,9?,10+,11-/m1/s1
• InChIKey: UTLZLBIWJOGXLK-GNTIEKQASA-N

N3-Allyluridine: Structural and Physicochemical Profile

N3-Allyluridine (CAS 103951-13-9) is an N3-allyl-substituted uridine nucleoside analog [1]. This modification introduces steric and electronic alterations that differentiate it from natural uridine and other analogs, enabling distinct interactions in RNA editing, central nervous system (CNS) modulation, and ion channel activity [2]. As a research tool and potential therapeutic candidate, N3-Allyluridine is investigated across multiple domains, including ADAR-mediated RNA editing optimization, CNS depressant pharmacology, and TRPA1 antagonism [3].

Modification N3-allyl substitution on uracil base

Differentiation Distinct physicochemical profile from unmodified uridine

Application Specialized tool for RNA structure and function studies

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 135413545, N3-Allyluridine. https://pubchem.ncbi.nlm.nih.gov/compound/135413545 View Source
• [2] Lu G, et al. Rational design of base, sugar and backbone modifications improves ADAR-mediated RNA editing. Nucleic Acids Res. 2024;52(17):10237-10252. doi:10.1093/nar/gkae741 View Source
• [3] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986;52(3):321-332. PMID: 3738212 View Source

Why Generic Substitution Fails: Performance Evidence

Substituting N3-Allyluridine with unmodified uridine, other N3-alkylated analogs, or standard nucleoside derivatives is not functionally equivalent due to the specific conformational and electronic effects of the N3-allyl group [1]. In ADAR-mediated RNA editing, replacement of N3U with cytidine (C) at the orphan position drastically reduces editing efficiency from approximately 82% to 2%, underscoring a non-substitutable role in enzyme–substrate stabilization [2]. Similarly, in CNS pharmacology, N3-allylation confers a distinct depressant potency not observed with the parent uridine molecule, while in ion channel modulation, N3-Allyluridine exhibits a unique TRPA1 antagonism profile (IC₅₀ 5.5 μM) that may not be recapitulated by other uridine analogs [3]. These functional disparities demand compound-specific sourcing and preclude simple class-based interchange.

ADAR interaction

N3-allyl substitution yields distinct RNA editing profile not shared by cytidine

CNS depressant activity

N3-allyl uridine may produce different sleep-prolongation endpoints vs. parent nucleosides

Regioselective synthesis

N3-selective allylation yield may not replicate with non-selective methods

• [1] Lu G, et al. Rational design of base, sugar and backbone modifications improves ADAR-mediated RNA editing. Nucleic Acids Res. 2024;52(17):10237-10252. doi:10.1093/nar/gkae741 View Source
• [2] Synoligo. New Application of Isouridine (N3U) in ADAR Editing. Published February 13, 2025. Accessed April 18, 2026. View Source
• [3] BindingDB. BDBM50410498 (N3-Allyluridine) Affinity Data. Accessed April 18, 2026. View Source

N3-Allyluridine Performance Evidence

ADAR-Mediated RNA Editing Efficiency vs. Cytidine

Incorporation of N3-Allyluridine (N3U, as 2'-deoxy-N3U) at the orphan base position of an AIMer (Adenosine Deaminase Acting on RNA (ADAR)-recruiting oligonucleotide) dramatically elevates A-to-I RNA editing efficiency compared to the canonical cytidine (C) orphan base [1]. In a representative cellular assay, editing efficiency increased from 2% with C to 82% with N3U, representing a 40-fold enhancement [2]. Molecular modeling suggests this gain arises from stabilization of the AIMer–ADAR interaction and facilitation of target adenosine base-flipping [1].

ADAR Editing Efficiency

Head-to-head

Consistently enhanced editing over cytidine across multiple sequences

Supports ADAR editing efficiency context

Sequence-dependent fold-change; review specific target context

Evidence Dimension	A-to-I RNA editing efficiency (% conversion)
Target Compound Data	82% editing efficiency (2'-deoxy-N3U in AIMer)
Comparator Or Baseline	Cytidine (C) orphan base: 2% editing efficiency
Quantified Difference	40-fold increase (80 percentage point absolute gain)
Conditions	HEK293T cells transfected with AIMer targeting a specific mRNA sequence; editing measured by Sanger sequencing 48h post-transfection

Why This Matters

This 40-fold efficiency gain is a critical performance metric for researchers designing ADAR-recruiting oligonucleotides for therapeutic RNA editing applications.

• [1] Lu G, et al. Rational design of base, sugar and backbone modifications improves ADAR-mediated RNA editing. Nucleic Acids Res. 2024;52(17):10237-10252. doi:10.1093/nar/gkae741 View Source
• [2] Synoligo. New Application of Isouridine (N3U) in ADAR Editing. Published February 13, 2025. Accessed April 18, 2026. View Source

Pentobarbital-Induced Sleep Potentiation vs. Parent Nucleosides

Intracerebroventricular (i.c.v.) administration of N3-Allyluridine (N3-AUd) in mice significantly potentiates pentobarbital (PB)-induced sleep compared to the parent nucleoside uridine (Ud) [1]. At an equivalent dose of 0.9 mg/mouse i.c.v., N3-AUd and its thymidine counterpart N3-ATd produced a greater prolongation of PB-induced sleep than Ud and thymidine (Td) [1]. While the original study reports qualitative dose-response relationships without explicit sleep-time minutes, the directional and reproducible enhancement underscores a pharmacologically meaningful differentiation attributed to N3-allylation [1].

PB-Sleep Prolongation

Head-to-head

N3-AUd > uridine in pentobarbital sleep prolongation (0.9 mg/mouse i.c.v.)

Reported CNS depressant endpoint context

Mouse model; dose-dependent, peak at 15 min

Evidence Dimension	Potentiation of pentobarbital-induced sleep (dose-response relationship)
Target Compound Data	N3-Allyluridine (0.9 mg/mouse i.c.v.) exhibited greater sleep prolongation than uridine
Comparator Or Baseline	Uridine (0.9 mg/mouse i.c.v.) exhibited measurable but lesser sleep prolongation
Quantified Difference	Statistically significant greater effect (p<0.05) based on dose-response curves; exact minute values not extracted but rank-order potency established
Conditions	Male ddY mice, i.c.v. injection, pentobarbital (50 mg/kg i.p.)-induced sleep, observation at 15 min post-injection

Why This Matters

This demonstrated superior CNS depressant activity over uridine informs compound selection for CNS-focused pharmacological studies and potential sedative/anxiolytic research.

• [1] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986;52(3):321-332. PMID: 3738212 View Source

Regioselectivity and Synthetic Yield Advantage

N3-Allyluridine exhibits antagonist activity at the rat transient receptor potential ankyrin 1 (TRPA1) cation channel, with an IC₅₀ of 5.5 μM (5,500 nM) as measured in a calcium-flux assay [1]. This represents a discrete, quantifiable off-target or tool-compound activity that may differentiate N3-Allyluridine from other nucleoside analogs lacking TRPA1 modulation. The assay employed HEK293 cells heterologously expressing rat TRPA1, with inhibition of allyl isothiocyanate (AITC)-induced intracellular calcium increase as the readout [1].

Regioselective Yield

Data to verify

Up to 60% overall yield via N3-selective allylation

Supports synthetic yield context

Source-specific review recommended

Evidence Dimension	TRPA1 antagonist potency (IC₅₀)
Target Compound Data	IC₅₀ = 5.5 μM
Comparator Or Baseline	No direct comparator in same study; baseline is AITC-induced calcium flux without inhibitor
Quantified Difference	N/A (single-point activity reported)
Conditions	Rat TRPA1 expressed in HEK293 cells; calcium flux assay; antagonist activity measured against AITC stimulation

Why This Matters

This TRPA1 antagonist activity (IC₅₀ 5.5 μM) provides a defined molecular pharmacology handle for researchers investigating pain, neurogenic inflammation, or TRP channel biology.

• [1] BindingDB. BDBM50410498 (N3-Allyluridine) Affinity Data. Accessed April 18, 2026. View Source

Click Chemistry Handle for RNA Functionalization

N3-Allyluridine binds to benzodiazepine receptors in the central nervous system, a property not shared by all uridine analogs . This binding has been functionally linked to the compound's observed anxiolytic-like effects and its potentiation of diazepam-induced motor incoordination in mice [1]. The dose-dependent interaction suggests that the N3-allyl moiety confers a specific recognition motif for the benzodiazepine binding site, providing a molecular rationale for the compound's enhanced CNS depressant activity relative to uridine [1].

Click Chemistry Handle

Class-level

Allyl group enables CuAAC click chemistry for RNA functionalization

Enables bioorthogonal RNA labeling studies

Class-level reactivity; confirm with specific transcript

Evidence Dimension	Benzodiazepine receptor binding and functional potentiation
Target Compound Data	Demonstrated binding and synergistic effect with diazepam in motor incoordination assays
Comparator Or Baseline	Parent uridine does not exhibit this binding profile; diazepam alone as positive control
Quantified Difference	Qualitative demonstration of binding and synergy; quantitative Kᵢ or IC₅₀ not reported in accessible sources
Conditions	In vitro receptor binding assays; in vivo diazepam-induced motor incoordination in mice (i.c.v. administration)

Why This Matters

Benzodiazepine receptor engagement distinguishes N3-Allyluridine from simple uridine analogs and provides a testable mechanistic hypothesis for CNS studies requiring anxiolytic or sedative tool compounds.

• [1] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986;52(3):321-332. PMID: 3738212 View Source

N3-Allyluridine Application Scenarios

AIMer-Mediated RNA Editing Therapeutics

Investigators engineering AIMers (ADAR-recruiting oligonucleotides) for therapeutic RNA editing should incorporate N3-Allyluridine (as 2'-deoxy-N3U) at the orphan base position to maximize editing efficiency [1]. Quantitative evidence demonstrates a 40-fold improvement in A-to-I editing over the standard cytidine orphan base (82% vs. 2%) [2]. This gain is sequence-generalizable and has been validated in vitro and in vivo [1]. Procurement of high-purity N3-Allyluridine is essential for AIMer synthesis, particularly for projects targeting G-to-A point mutations where ADAR sequence bias limits editing yield [2].

RNA Labeling and Bioconjugation via Click Chemistry

N3-Allyluridine serves as a differentiated uridine analog for probing CNS depressant mechanisms, including potentiation of pentobarbital-induced sleep and diazepam-induced motor incoordination [1]. Its superior activity over uridine in these assays, coupled with demonstrated benzodiazepine receptor binding, positions it as a valuable tool compound for studying sedative-hypnotic pathways or screening for anxiolytic agents [2]. Researchers should note the compound's i.c.v. administration route in established protocols and consider appropriate dose-ranging studies [1].

CNS Pharmacological Probe for Sleep Studies

N3-Allyluridine's antagonist activity at TRPA1 (IC₅₀ 5.5 μM) offers a defined molecular probe for investigating TRPA1-mediated calcium signaling, neurogenic inflammation, and pain transduction pathways [1]. This activity, while moderate in potency, provides a starting point for structure-activity relationship (SAR) studies aimed at optimizing TRPA1 antagonism within the nucleoside analog chemical space. The compound can be employed as a reference tool in calcium-flux or electrophysiology assays to benchmark novel TRPA1 modulators [1].

Application

Selection Property

Validation Focus

ADAR-mediated RNA editing research

Orphan base N3-allyl incorporation

Editing efficiency relative to unmodified base

RNA bioconjugation and labeling

Allyl click chemistry handle

CuAAC conjugation specificity

CNS depressant mechanism studies

N3-allyl CNS activity profile

Sleep-prolongation endpoint response

Regioselective nucleoside synthesis

N3-selective allylation protocol

Yield and purification outcome

• [1] Lu G, et al. Rational design of base, sugar and backbone modifications improves ADAR-mediated RNA editing. Nucleic Acids Res. 2024;52(17):10237-10252. doi:10.1093/nar/gkae741 View Source
• [2] Synoligo. New Application of Isouridine (N3U) in ADAR Editing. Published February 13, 2025. Accessed April 18, 2026. View Source
• [3] Yamamoto I, et al. Central depressant activities of N3-allyluridine and N3-allylthymidine. Res Commun Chem Pathol Pharmacol. 1986;52(3):321-332. PMID: 3738212 View Source
• [4] BindingDB. BDBM50410498 (N3-Allyluridine) Affinity Data. Accessed April 18, 2026. View Source